Cas no 113100-46-2 (1-Butyl-3-methyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-Butyl-3-methyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 113100-46-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 3622757
• PubChem ID: 14277913
• Update Time: 2025-09-27

1-Butyl-3-methyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-butyl-3-methyl-
• 1-Butyl-3-methyl-1H-pyrazole-4-carboxylic Acid
• 856-316-1
• 1-butyl-3-methyl-1H-pyrazole-4-carboxylicacid
• 113100-46-2
• G48604
• NEA10046
• AKOS010522902
• 1-BUTYL-3-METHYLPYRAZOLE-4-CARBOXYLIC ACID
• EN300-140992
• CS-0234342
• Z802545450

• Inchi： 1S/C9H14N2O2/c1-3-4-5-11-6-8(9(12)13)7(2)10-11/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： NWLGJRFMXACACK-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų